Pirlindole free base
Pirlindole free base
This drug is classified as a reversible inhibitor of monoamine oxidase A enzyme (also known as a RIMA drug). It was developed and is currently used as an antidepressant in Russia. Its chemical structure is similar to metralindole, and it also shares pharmacological properties with this drug. Pirlindole is a selective, reversible inhibitor of monoamine oxidase (MAO) subtype A (MAO-A) that is approved in several European and non-European countries for the treatment of major depression. The antidepressant efficacy and safety of pirlindole have been demonstrated in numerous studies and, supported by many years of clinical experience in the treatment of depression. Pirlindole's efficacy and safety have also been shown in the treatment of fibromyalgia.
LSM-1636 is a member of carbazoles.
LSM-1636 is a member of carbazoles.
Brand Name:
Vulcanchem
CAS No.:
60762-57-4
VCID:
VC0005727
InChI:
InChI=1S/C15H18N2/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13/h5-6,9,13,16H,2-4,7-8H2,1H3
SMILES:
CC1=CC2=C(C=C1)N3CCNC4C3=C2CCC4
Molecular Formula:
C15H18N2
Molecular Weight:
226.32 g/mol
Pirlindole free base
CAS No.: 60762-57-4
Inhibitors
VCID: VC0005727
Molecular Formula: C15H18N2
Molecular Weight: 226.32 g/mol
| CAS No. | 60762-57-4 |
|---|---|
| Product Name | Pirlindole free base |
| Molecular Formula | C15H18N2 |
| Molecular Weight | 226.32 g/mol |
| IUPAC Name | 12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene |
| Standard InChI | InChI=1S/C15H18N2/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13/h5-6,9,13,16H,2-4,7-8H2,1H3 |
| Standard InChIKey | IWVRVEIKCBFZNF-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N3CCNC4C3=C2CCC4 |
| Canonical SMILES | CC1=CC2=C(C=C1)N3CCNC4C3=C2CCC4 |
| Appearance | Solid powder |
| Boiling Point | 369 |
| Melting Point | 145 |
| Description | This drug is classified as a reversible inhibitor of monoamine oxidase A enzyme (also known as a RIMA drug). It was developed and is currently used as an antidepressant in Russia. Its chemical structure is similar to metralindole, and it also shares pharmacological properties with this drug. Pirlindole is a selective, reversible inhibitor of monoamine oxidase (MAO) subtype A (MAO-A) that is approved in several European and non-European countries for the treatment of major depression. The antidepressant efficacy and safety of pirlindole have been demonstrated in numerous studies and, supported by many years of clinical experience in the treatment of depression. Pirlindole's efficacy and safety have also been shown in the treatment of fibromyalgia. LSM-1636 is a member of carbazoles. |
| Related CAS | 16154-78-2 (hydrochloride) |
| Solubility | 0.0168 |
| Synonyms | 1,10-trimethylene-8-methyl-1,2,3,4-tetrahydropyrazino(1,2-a)indole pirlindol pirlindole pirlindole hydrochloride pyrazidol pyrlindole |
| PubChem Compound | 68802 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume